Cas no 2418694-85-4 ((9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418694-85-4
• MF: C₂₉H₃₁N₅O₂S
• MW: 513.653744935989
• CID: 5679355
• PubChem ID: 165772909
• Update Time: 2025-11-01

(9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418694-85-4
• (9H-fluoren-9-yl)methyl 4-[3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenyl]piperazine-1-carboxylate
• EN300-26631966
• (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C29H31N5O2S/c1-18-25(16-31-32-30)19(2)28(37)20(3)27(18)33-12-14-34(15-13-33)29(35)36-17-26-23-10-6-4-8-21(23)22-9-5-7-11-24(22)26/h4-11,26,37H,12-17H2,1-3H3
• InChI Key： ZQNNCCSTVWHCOW-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(CN=[N+]=[N-])C(C)=C(C=1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 513.21984642g/mol
• Monoisotopic Mass: 513.21984642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate and Its Significance in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and biotechnology. Among these, (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate, with the CAS number 2418694-85-4, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising activities in various biological pathways, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate is characterized by a complex arrangement of functional groups, including a fluorene moiety, a piperazine ring, and various alkyl and aryl substituents. The presence of these features contributes to its diverse biological interactions and potential applications. Specifically, the fluorene group is known for its stability and fluorescence properties, which make it useful in imaging techniques and as a label in biochemical assays. The piperazine ring, on the other hand, is a common pharmacophore found in many drugs due to its ability to interact with biological targets such as receptors and enzymes.

In recent years, there has been growing interest in the development of molecules that incorporate azido functional groups. The azido group (N₃⁻) is a versatile handle that can be used for further chemical modifications through reactions such as cycloadditions, hydrolysis, or reduction. This reactivity has made compounds containing azido groups valuable tools in synthetic chemistry and drug development. For instance, the azido-methyl derivative in (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate can be used to introduce other functional groups or to link the compound to larger biomolecules via click chemistry.

The trimethylsulfanyl group attached to the phenyl ring adds another layer of complexity to the compound's behavior. Sulfanyl groups are known for their ability to enhance lipophilicity and metabolic stability, which are important factors in drug design. Additionally, the sulfanyl group can participate in hydrogen bonding interactions, further influencing the compound's binding affinity and selectivity towards biological targets. This makes (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For example, research has shown that molecules with similar structures can exhibit activity against neurological disorders by interacting with neurotransmitter receptors. The piperazine moiety is particularly relevant here, as it can mimic the binding properties of natural neurotransmitters or modulate receptor activity. This has led to investigations into using such compounds as potential treatments for conditions like depression, anxiety disorders, and neurodegenerative diseases.

Moreover, the fluorene group's fluorescence properties have opened up possibilities for using this compound in diagnostic applications. Fluorescent probes are widely used in biomedical research for tracking biological processes and detecting specific targets within cells or tissues. The stability and bright emission of fluorene derivatives make them ideal candidates for such applications. By incorporating this group into (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate, researchers can develop novel imaging agents that could aid in early detection and monitoring of diseases.

The azido-methyl functionality also opens up avenues for exploring new synthetic pathways and drug delivery systems. For instance, click chemistry reactions involving azides have been extensively used to create conjugates between therapeutic agents and carriers such as polymers or nanoparticles. These conjugates can improve drug solubility, stability, and bioavailability while allowing targeted delivery to specific tissues or cells. The versatility of the azido group makes it an attractive choice for developing innovative drug formulations.

In conclusion, (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features enable diverse biological interactions and make it suitable for various applications ranging from drug discovery to diagnostic imaging. As research continues to uncover new functionalities and applications of this compound and related molecules containing fluorene and azido groups, its importance in advancing chemical biology is likely to grow even further.